N-(3,5-dichloro-4-hydroxyphenyl)-2-thiophenecarboxamide

• IUPAC Name: N-(3,5-dichloro-4-hydroxyphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C11H7Cl2NO2S/c12-7-4-6(5-8(13)10(7)15)14-11(16)9-2-1-3-17-9/h1-5,15H,(H,14,16)
• InChI Key: PIMXHXGESSLTGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC2=CC(=C(C(=C2)Cl)O)Cl
• Molecular Formula: C11H7Cl2NO2S
• Molecular Weight: 288.1 g/mol

Description

N-(3,5-dichloro-4-hydroxyphenyl)-2-thiophenecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DCTA and has a molecular formula of C11H6Cl2NO2S.

Mechanism of Action

The mechanism of action of N-(3,5-dichloro-4-hydroxyphenyl)-2-thiophenecarboxamide is not fully understood. However, studies have shown that DCTA can induce apoptosis (programmed cell death) in cancer cells by activating various signaling pathways. DCTA has also been shown to inhibit the activity of certain enzymes that are essential for cancer cell survival.
Biochemical and Physiological Effects:
N-(3,5-dichloro-4-hydroxyphenyl)-2-thiophenecarboxamide has been shown to have various biochemical and physiological effects. Studies have shown that DCTA can induce oxidative stress in cancer cells, leading to cell death. DCTA has also been shown to inhibit the migration and invasion of cancer cells, which is essential for cancer metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,5-dichloro-4-hydroxyphenyl)-2-thiophenecarboxamide in lab experiments is its potent anti-cancer properties. DCTA can be used as a potential drug candidate for the treatment of various types of cancer. However, one of the limitations of using DCTA in lab experiments is its low solubility in water, which can limit its use in certain applications.

Future Directions

There are several future directions for the research on N-(3,5-dichloro-4-hydroxyphenyl)-2-thiophenecarboxamide. One of the main directions is the development of more efficient synthesis methods for DCTA. Another direction is the investigation of the mechanism of action of DCTA in cancer cells. Additionally, more studies are needed to determine the potential applications of DCTA in other scientific fields, such as drug discovery and material science.
Conclusion:
In conclusion, N-(3,5-dichloro-4-hydroxyphenyl)-2-thiophenecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of DCTA have been discussed in this paper. Further research is needed to fully understand the potential applications of N-(3,5-dichloro-4-hydroxyphenyl)-2-thiophenecarboxamide in various scientific fields.

Synthesis Methods

N-(3,5-dichloro-4-hydroxyphenyl)-2-thiophenecarboxamide can be synthesized using a variety of methods. One of the most common methods is the reaction of 3,5-dichloro-4-hydroxybenzoyl chloride with thiophene-2-carboxamide in the presence of a base such as triethylamine. This reaction leads to the formation of N-(3,5-dichloro-4-hydroxyphenyl)-2-thiophenecarboxamide as a white crystalline solid with a high yield.

Scientific Research Applications

N-(3,5-dichloro-4-hydroxyphenyl)-2-thiophenecarboxamide has been extensively studied for its potential applications in various scientific fields. One of the most promising applications is in the field of cancer research. Studies have shown that DCTA has potent anti-cancer properties and can inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells.